Cas no 414893-81-5 (4-(3-Bromobenzyl)thiomorpholine)
414893-81-5 structure
Product Name:4-(3-Bromobenzyl)thiomorpholine
CAS No:414893-81-5
MF:C11H14BrNS
MW:272.204560756683
MDL:MFCD00811327
CID:3095351
PubChem ID:785876
Update Time:2025-04-21
4-(3-Bromobenzyl)thiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromobenzyl)thiomorpholine
- CS-0366319
- 4-[(3-bromophenyl)methyl]thiomorpholine
- 414893-81-5
- Oprea1_456290
- Cambridge id 5270487
- SCHEMBL17397339
- AB00078469-01
-
- MDL: MFCD00811327
- Inchi: 1S/C11H14BrNS/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
- InChI Key: PWWDEQSIYFSCSF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CN1CCSCC1
Computed Properties
- Exact Mass: 271.00303Da
- Monoisotopic Mass: 271.00303Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.5Ų
4-(3-Bromobenzyl)thiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432488-1 g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB432488-5 g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 5g |
€1,307.80 | 2023-07-18 | ||
| Chemenu | CM519897-1g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 97% | 1g |
$*** | 2023-05-30 | |
| abcr | AB432488-1g |
4-(3-Bromobenzyl)thiomorpholine; . |
414893-81-5 | 1g |
€1338.10 | 2025-02-17 | ||
| abcr | AB432488-5g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 5g |
€1307.80 | 2023-09-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436989-1g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 97% | 1g |
¥4243.00 | 2024-05-14 |
4-(3-Bromobenzyl)thiomorpholine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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